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Compound of Interest

Compound Name: 2-Acetylpyrimidine

Cat. No.: B1279551 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Fluorescent probes are indispensable tools in chemical and biological research,

enabling the sensitive and selective detection of various analytes. Pyrimidine scaffolds are of

particular interest in probe design due to their prevalence in biological systems and their

versatile coordination chemistry. This document details the synthesis and application of a

pyrimidine-derived Schiff base, 2,6-bis-[(4,6-dimethyl-pyrimidin-2-yl)-hydrazonomethyl]-4-

methyl-phenol (HL), a highly selective "turn-on" fluorescent probe for the detection of aluminum

ions (Al³⁺). The probe is synthesized via a straightforward one-pot condensation reaction and

exhibits a significant fluorescence enhancement upon binding to Al³⁺, a mechanism known as

Chelation-Enhanced Fluorescence (CHEF).

Sensing Mechanism and Workflow
The detection mechanism relies on the coordination of Al³⁺ by the nitrogen and oxygen atoms

of the HL probe. In its free state, the probe exhibits weak fluorescence due to processes like

photoinduced electron transfer (PET) and C=N isomerization, which quench the excited state.

Upon complexation with Al³⁺, the probe's structure becomes more rigid, inhibiting these non-

radiative decay pathways. This rigidity enhances the fluorescence quantum yield, resulting in a

strong "turn-on" signal.
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Sensing Mechanism of the HL Probe for Al³⁺
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Caption: Sensing mechanism of the HL probe with Al³⁺.

Quantitative Data
The photophysical and binding properties of the HL probe for Al³⁺ detection are summarized

below. The data is based on experiments conducted in a DMSO/H₂O (8:2 v/v) solution buffered

with 10 mM HEPES at pH 7.4.[1]

Table 1: Spectroscopic and Binding Properties of Probe HL
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Parameter Value Reference

Maximum Absorption
(λ_abs)

371 nm [1]

Excitation Wavelength (λ_ex) 395 nm [1]

Emission Wavelength (λ_em) 490 nm (upon Al³⁺ binding) [1]

Detection Limit (LOD) 2.4239 µM [1]

Binding Stoichiometry

(HL:Al³⁺)
1:1 [1]

Binding Constant (K_a) 2.45 x 10³ M⁻¹ [1]

| Response | "Turn-on" Fluorescence |[1] |

Table 2: Selectivity of Probe HL The probe demonstrates high selectivity for Al³⁺. No significant

change in fluorescence was observed with other common metal ions under identical conditions.

[1]

Metal Ions Tested (No Interference)

| Na⁺, K⁺, Mg²⁺, Ca²⁺, Cr³⁺, Mn²⁺, Fe²⁺, Co²⁺, Ni²⁺, Cu²⁺, Zn²⁺, Cd²⁺, Hg²⁺, Pb²⁺, Ag⁺, Au³⁺ |

Experimental Protocols
Synthesis of Fluorescent Probe HL
The HL probe is synthesized via a one-step Schiff base condensation reaction between 2,6-

diformyl-4-methyl-phenol and (4,6-dimethyl-pyrimidin-2-yl)-hydrazine.
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Synthesis Workflow for HL Probe

Reactants
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Caption: Workflow for the synthesis of the HL fluorescent probe.

Materials:
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2,6-diformyl-4-methyl-phenol (0.164 g, 1 mmol)

(4,6-dimethyl-pyrimidin-2-yl)-hydrazine (0.276 g, 2 mmol)

Methanol (MeOH), anhydrous (approx. 35 mL)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Rotary evaporator

Protocol:

Prepare a methanolic solution (15 mL) of 2,6-diformyl-4-methyl-phenol (0.164 g, 1 mmol) in a

round-bottom flask.

In a separate beaker, prepare a methanolic solution (20 mL) of (4,6-dimethyl-pyrimidin-2-yl)-

hydrazine (0.276 g, 2 mmol).

Add the hydrazine solution dropwise to the 2,6-diformyl-4-methyl-phenol solution while

stirring continuously.

Continue stirring the mixture for 30 minutes at room temperature.

Set up the flask for reflux and heat the mixture in a water bath for 5 hours.

After the reflux period, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Collect the resulting pale yellow microcrystalline solid, which is the final product HL.

Protocol for Al³⁺ Detection
This protocol describes the use of the HL probe for the selective detection of Al³⁺ ions using

fluorescence spectroscopy.
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Experimental Workflow for Al³⁺ Detection
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Caption: Workflow for fluorescent detection of Al³⁺ using the HL probe.
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Materials & Reagents:

HL Probe stock solution (e.g., 1 mM in DMSO).

Al(NO₃)₃ stock solution and stock solutions of other metal salts (e.g., 5 mM in deionized

water).

Dimethyl sulfoxide (DMSO), spectroscopic grade.

HEPES buffer (10 mM, pH 7.4).

Deionized water.

Fluorometer and quartz cuvettes.

Protocol:

Preparation of Test Solution: Prepare the final test solution by diluting the HL probe stock

solution into a DMSO/H₂O (8:2, v/v) mixture containing 10 mM HEPES buffer (pH 7.4) to

achieve a final probe concentration of 20 µM.[1]

Blank Measurement: Transfer the test solution to a quartz cuvette and measure its baseline

fluorescence. Set the excitation wavelength to 395 nm and record the emission spectrum

from 450 nm to 600 nm. The free probe should exhibit a very weak emission band.[1]

Titration with Al³⁺: Add incremental amounts of the Al³⁺ stock solution to the cuvette

containing the probe solution. After each addition, mix gently and record the fluorescence

spectrum.

Data Analysis: Observe the significant increase in fluorescence intensity at 490 nm as the

Al³⁺ concentration increases.[1]

Selectivity Test (Optional): To confirm selectivity, add other metal ion solutions to fresh HL

probe solutions under the same conditions. No significant fluorescence enhancement should

be observed.[1]

Competition Test (Optional): Prepare a solution of HL with Al³⁺. Add other metal ions to this

solution to confirm that their presence does not quench or interfere with the Al³⁺-induced
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fluorescence.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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